Cas no 2138518-72-4 (2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline)
2138518-72-4 structure
Product Name:2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
CAS No:2138518-72-4
MF:C11H9F2N3O
MW:237.205468893051
CID:6201942
PubChem ID:165490059
Update Time:2024-01-10
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
- EN300-1141973
- 2138518-72-4
-
- Inchi: 1S/C11H9F2N3O/c1-17-11-15-4-6(5-16-11)9-7(12)2-3-8(14)10(9)13/h2-5H,14H2,1H3
- InChI Key: BJXMOJHAAINXJD-UHFFFAOYSA-N
- SMILES: FC1C(=CC=C(C=1C1=CN=C(N=C1)OC)F)N
Computed Properties
- Exact Mass: 237.07136824g/mol
- Monoisotopic Mass: 237.07136824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61Ų
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1141973-0.05g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 0.05g |
$624.0 | 2023-10-26 | |
| Enamine | EN300-1141973-0.1g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 0.1g |
$653.0 | 2023-10-26 | |
| Enamine | EN300-1141973-0.25g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 0.25g |
$683.0 | 2023-10-26 | |
| Enamine | EN300-1141973-0.5g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 0.5g |
$713.0 | 2023-10-26 | |
| Enamine | EN300-1141973-1.0g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 1g |
$743.0 | 2023-06-09 | ||
| Enamine | EN300-1141973-2.5g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 2.5g |
$1454.0 | 2023-10-26 | |
| Enamine | EN300-1141973-5.0g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 5g |
$2152.0 | 2023-06-09 | ||
| Enamine | EN300-1141973-10.0g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 10g |
$3191.0 | 2023-06-09 | ||
| Enamine | EN300-1141973-1g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 1g |
$743.0 | 2023-10-26 | |
| Enamine | EN300-1141973-5g |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline |
2138518-72-4 | 95% | 5g |
$2152.0 | 2023-10-26 |
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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